1-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

• IUPAC Name: 1-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-(1-methyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C16H19ClN10OS/c1-24-16(19-21-22-24)29-11-15(28)26-8-6-25(7-9-26)10-14-18-20-23-27(14)13-4-2-12(17)3-5-13/h2-5H,6-11H2,1H3
• InChI Key: VVGSPCNXNHRFMC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)N2CCN(CC2)CC3=NN=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C16H19ClN10OS
• Molecular Weight: 434.9 g/mol
• CAS No.: 1049458-56-1

Description

The compound 1-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one is a heterocyclic derivative featuring:

• A piperazine core substituted with a 4-chlorophenyl-tetrazole moiety.
• A sulfanyl-linked 1-methyl-tetrazole group at the ethanone position.

Its synthesis involves coupling a brominated ethanone intermediate with tetrazole-5-thiol derivatives under basic conditions (e.g., triethylamine in ethanol) .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares the target compound with structurally similar analogs:

Compound Name / ID	Molecular Formula	Molecular Weight	logP	Key Substituents	Reference
Target compound	C₂₃H₂₂ClN₉OS	528.0 (calc.)	~4.5*	4-chlorophenyl-tetrazole, 1-methyl-tetrazole-sulfanyl
1-[3-(4-Chlorophenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone	C₁₈H₁₅ClN₂O₂	338.8	3.2	Pyrazoline core, 4-chlorophenyl, 4-methoxyphenyl
1-{4-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]piperazin-1-yl}-2-(3-methoxyphenyl)ethan-1-one (P804-0813)	C₂₂H₂₃ClN₄O₂	410.9	4.35	Piperazine-pyrazole, 4-chlorophenyl, 3-methoxyphenyl
1-(4-{[1-(4-Fluorophenyl)-1H-tetrazol-5-yl]methyl}piperazin-1-yl)-2-(thiophen-2-yl)ethan-1-one	C₁₉H₂₀FN₆OS	406.5	~3.8*	4-fluorophenyl-tetrazole, thiophene
1-[4-(4-Chlorobenzenesulfonyl)piperazin-1-yl]-2-(1H-1,2,4-triazol-3-ylsulfanyl)ethan-1-one	C₁₄H₁₆ClN₅O₃S₂	409.9	2.1	Chlorophenyl-sulfonyl, 1,2,4-triazole-sulfanyl

*Estimated based on structural similarity to .

Key Observations:

• LogP Values : The target compound’s higher logP (~4.5) compared to analogs like (logP 2.1) suggests enhanced lipophilicity, likely due to dual tetrazole substituents and the chlorophenyl group. This may improve membrane permeability but reduce aqueous solubility .
• Bioisosteric Replacements: Replacing tetrazole with pyrazoline (as in ) or triazole () alters hydrogen-bonding capacity (e.g., pyrazoline has one H-bond donor vs. tetrazole’s two), impacting target binding .
• Substituent Effects: Fluorophenyl () vs. Thiophene () or methoxyphenyl () groups introduce π-π stacking or polar interactions.